Cas no 2169336-49-4 (methyl 3-hydroxy-2-(4-methylcyclohexyl)propanoate)

• Product Name: methyl 3-hydroxy-2-(4-methylcyclohexyl)propanoate
• CAS No: 2169336-49-4
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6323679
• PubChem ID: 165960070
• Update Time: 2025-05-20

methyl 3-hydroxy-2-(4-methylcyclohexyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-2-(4-methylcyclohexyl)propanoate
• 2169336-49-4
• EN300-1459448

• Inchi： 1S/C11H20O3/c1-8-3-5-9(6-4-8)10(7-12)11(13)14-2/h8-10,12H,3-7H2,1-2H3
• InChI Key： RYPIVCFAAIKBNN-UHFFFAOYSA-N
• SMILES： OCC(C(=O)OC)C1CCC(C)CC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-hydroxy-2-(4-methylcyclohexyl)propanoate

Introduction to Methyl 3-hydroxy-2-(4-methylcyclohexyl)propanoate (CAS No. 2169336-49-4)

Methyl 3-hydroxy-2-(4-methylcyclohexyl)propanoate, identified by its CAS number 2169336-49-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester, characterized by its unique structural features, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of bioactive molecules.

The molecular structure of methyl 3-hydroxy-2-(4-methylcyclohexyl)propanoate consists of a propanoate moiety linked to a hydroxyl group and a 4-methylcyclohexyl side chain. This configuration imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways. The presence of both hydroxyl and ester functional groups provides multiple sites for further chemical modifications, enabling the synthesis of more complex molecules.

In recent years, the study of such functionalized esters has seen considerable advancements, particularly in their role as building blocks for drug discovery. The cyclohexyl ring, with its substituent at the fourth position, contributes to the compound's steric and electronic properties, which can influence its interactions with biological targets. This has led to investigations into its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of methyl 3-hydroxy-2-(4-methylcyclohexyl)propanoate is its utility in the synthesis of bioactive compounds. Researchers have explored its use in creating derivatives that exhibit various pharmacological activities. For instance, modifications to the hydroxyl group can lead to the formation of ethers or alcohols, which are common motifs in many pharmacologically active molecules. Similarly, further esterification or reduction reactions can yield aldehydes or ketones, expanding the scope of possible derivatives.

The 4-methylcyclohexyl group is particularly noteworthy for its ability to modulate the pharmacokinetic properties of derived compounds. This substituent can influence solubility, metabolic stability, and binding affinity, making it a strategic choice for optimizing drug-like properties. Recent studies have demonstrated the effectiveness of such structural elements in enhancing the bioavailability and target specificity of small molecule drugs.

From a synthetic chemistry perspective, methyl 3-hydroxy-2-(4-methylcyclohexyl)propanoate serves as an excellent scaffold for exploring new reaction pathways. Its versatility allows chemists to employ a variety of synthetic strategies, including nucleophilic substitution, reduction, and oxidation reactions. These transformations can be tailored to introduce additional functional groups or alter existing ones, providing a high degree of flexibility in molecular design.

The compound's relevance extends beyond academic research; it also holds promise for industrial applications. The ability to efficiently synthesize and modify methyl 3-hydroxy-2-(4-methylcyclohexyl)propanoate makes it a practical choice for pharmaceutical companies looking to develop new drugs or improve existing formulations. Its structural features can be leveraged to create molecules with improved efficacy and reduced side effects.

In conclusion, methyl 3-hydroxy-2-(4-methylcyclohexyl)propanoate (CAS No. 2169336-49-4) is a multifaceted compound with significant potential in both research and industrial settings. Its unique structural attributes make it a valuable intermediate for synthesizing bioactive molecules, while its reactivity allows for extensive chemical modifications. As research continues to uncover new applications for this compound, its importance in the field of organic chemistry and pharmaceutical science is likely to grow.